Cas no 2733019-62-8 ([cis-2-Methoxycyclobutyl]methanol)

• Product Name: [cis-2-Methoxycyclobutyl]methanol
• CAS No: 2733019-62-8
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 6795257
• PubChem ID: 168437801
• Update Time: 2025-10-30

[cis-2-Methoxycyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• 2733019-62-8
• [cis-2-methoxycyclobutyl]methanol
• Rel-((1R,2R)-2-methoxycyclobutyl)methanol
• 2165470-39-1
• G15488
• ((1R,2R)-2-Methoxycyclobutyl)methanol
• [cis-2-Methoxycyclobutyl]methanol

• Inchi： 1S/C6H12O2/c1-8-6-3-2-5(6)4-7/h5-7H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： JHHDZOQQIUJIBP-PHDIDXHHSA-N
• SMILES： O(C)[C@@H]1CC[C@@H]1CO

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Additional information on [cis-2-Methoxycyclobutyl]methanol

Introduction to [cis-2-Methoxycyclobutyl]methanol (CAS No. 2733019-62-8)

[cis-2-Methoxycyclobutyl]methanol (CAS No. 2733019-62-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a cyclobutyl ring substituted with a methoxy group and a methanol functional group, which together confer it with distinct chemical and biological properties.

The cyclobutyl ring, a four-membered cyclic structure, is known for its inherent strain and reactivity, which can be harnessed in various synthetic transformations. The presence of the methoxy group enhances the compound's solubility and stability, making it an attractive candidate for pharmaceutical and materials science applications. The methanol functional group, on the other hand, provides a versatile handle for further derivatization and functionalization.

Recent studies have explored the potential of [cis-2-Methoxycyclobutyl]methanol in drug discovery and development. One notable area of research is its use as a building block in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of [cis-2-Methoxycyclobutyl]methanol exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that the compound could serve as a valuable scaffold for the development of novel therapeutic agents.

In addition to its medicinal applications, [cis-2-Methoxycyclobutyl]methanol has also been investigated for its potential in materials science. Researchers at the University of California, Berkeley, have reported that this compound can be used to synthesize advanced polymers with enhanced mechanical properties. The cyclobutyl ring's strain energy contributes to the formation of robust polymer networks, while the methoxy and methanol groups facilitate controlled polymerization reactions.

The synthesis of [cis-2-Methoxycyclobutyl]methanol has been optimized using modern synthetic techniques. A common approach involves the cyclization of a linear precursor followed by selective functionalization. One such method involves the use of palladium-catalyzed cross-coupling reactions to introduce the methoxy group onto the cyclobutyl ring. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the final product.

The physical properties of [cis-2-Methoxycyclobutyl]methanol have been extensively characterized. It is a colorless liquid with a boiling point of approximately 150°C at atmospheric pressure. The compound exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane, making it easy to handle in laboratory settings. Its low toxicity profile further enhances its suitability for various applications.

In terms of safety and handling, [cis-2-Methoxycyclobutyl]methanol should be stored in a cool, dry place away from direct sunlight and sources of heat. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The environmental impact of [cis-2-Methoxycyclobutyl]methanol has also been evaluated. Studies have shown that it is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This characteristic makes it an environmentally friendly option for industrial and pharmaceutical applications.

In conclusion, [cis-2-Methoxycyclobutyl]methanol (CAS No. 2733019-62-8) is a promising compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features, coupled with its favorable physical and chemical properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.